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2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-6-tert-butyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile 2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-6-tert-butyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 327068-48-4
VCID: VC0460324
InChI: InChI=1S/C26H25BrN2OS2/c1-26(2,3)17-8-11-21-19(13-17)24(23-5-4-12-31-23)20(14-28)25(29-21)32-15-22(30)16-6-9-18(27)10-7-16/h4-7,9-10,12,17H,8,11,13,15H2,1-3H3
SMILES: CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC=C(C=C3)Br)C#N)C4=CC=CS4
Molecular Formula: C26H25BrN2OS2
Molecular Weight: 525.5g/mol

2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-6-tert-butyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

CAS No.: 327068-48-4

Main Products

VCID: VC0460324

Molecular Formula: C26H25BrN2OS2

Molecular Weight: 525.5g/mol

2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-6-tert-butyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile - 327068-48-4

CAS No. 327068-48-4
Product Name 2-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-6-tert-butyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Molecular Formula C26H25BrN2OS2
Molecular Weight 525.5g/mol
IUPAC Name 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-6-tert-butyl-4-thiophen-2-yl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
Standard InChI InChI=1S/C26H25BrN2OS2/c1-26(2,3)17-8-11-21-19(13-17)24(23-5-4-12-31-23)20(14-28)25(29-21)32-15-22(30)16-6-9-18(27)10-7-16/h4-7,9-10,12,17H,8,11,13,15H2,1-3H3
Standard InChIKey VAMFFXIUZRYRGA-UHFFFAOYSA-N
SMILES CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC=C(C=C3)Br)C#N)C4=CC=CS4
Canonical SMILES CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC(=O)C3=CC=C(C=C3)Br)C#N)C4=CC=CS4
PubChem Compound 3850594
Last Modified Nov 11 2021
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